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Compound of Interest

Compound Name:
1-(2-Chloro-6-

hydroxyphenyl)ethanone

Cat. No.: B1349113 Get Quote

Essential Safety and Handling Guide for 1-(2-Chloro-
6-hydroxyphenyl)ethanone
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling, use, and disposal

of 1-(2-Chloro-6-hydroxyphenyl)ethanone (CAS No. 55736-04-4). Adherence to these

procedures is essential for ensuring laboratory safety and maintaining a secure research

environment.

Personal Protective Equipment (PPE)
When handling 1-(2-Chloro-6-hydroxyphenyl)ethanone, a comprehensive approach to

personal protection is mandatory to minimize exposure risks. The following PPE is required:

Eye and Face Protection: Chemical splash goggles or a face shield conforming to OSHA's

29 CFR 1910.133 or European Standard EN166 is essential to protect against splashes and

airborne particles.[1][2]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves that have been tested according to

EN 374.[3][4] It is crucial to inspect gloves for any signs of degradation before use and to
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employ proper glove removal techniques to avoid skin contact.[5]

Lab Coat/Protective Clothing: A complete protective suit or a lab coat that is flame-

retardant and impervious should be worn to protect against chemical splashes and

contamination.[5][6] Contaminated clothing must be removed immediately and washed

before reuse.[4][7]

Respiratory Protection: In situations where dust or aerosols may be generated, or if

ventilation is inadequate, a NIOSH (US) or EN 143 (EU) approved particulate respirator

should be used.[5] A respiratory protection program that meets OSHA's 29 CFR 1910.134

and ANSI Z88.2 requirements or European Standard EN 149 must be followed whenever

workplace conditions warrant respirator use.[7]

Operational and Handling Plan
Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[7][8]

Keep away from heat, sparks, open flames, and other sources of ignition.[7]

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

acids.[1][2]

Handling:

Ensure adequate ventilation at the workstation, utilizing local exhaust ventilation or a

chemical fume hood.[9][10]

Avoid contact with skin, eyes, and clothing.[7][10]

Do not breathe dust, fumes, or vapors.[6][10]

Wash hands thoroughly after handling the substance.[4][7]

Facilities storing or utilizing this material should be equipped with an eyewash station and a

safety shower.[2][7]
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Emergency Procedures
In the event of exposure, immediate action is critical:

Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[2][7][8]

Skin Contact: Immediately flush the affected area with plenty of water for at least 15 minutes

while removing contaminated clothing and shoes.[8] Seek medical attention if irritation

persists.[4]

Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2][8] Remove contact lenses if present and

easy to do.[11] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

with water and have them drink 2-4 cupfuls of water or milk.[8] Never give anything by mouth

to an unconscious person.[5][8] Seek immediate medical attention.

Disposal Plan
All waste, including the chemical itself and any contaminated materials, must be handled as

hazardous waste.

Chemical Waste: Dispose of the contents and container in accordance with local, regional,

and national hazardous waste regulations.[1][6] Do not empty into drains.[1][2]

Contaminated Materials: Any materials that have come into contact with 1-(2-Chloro-6-
hydroxyphenyl)ethanone, such as gloves, absorbent materials, and empty containers,

should be collected in a suitable, labeled container for hazardous waste disposal.[1][7]
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Aspect Recommendation Citations

Eye/Face Protection

Chemical splash goggles or

face shield (OSHA 29 CFR

1910.133 or EN166).

[1][2]

Hand Protection
Chemical-resistant gloves

(tested to EN 374).
[3][4]

Body Protection Protective suit or lab coat. [5][6]

Respiratory Protection

NIOSH or EN 143 approved

respirator if dust/aerosol is

generated or ventilation is

poor.

[5][7]

Storage

Cool, dry, well-ventilated area

in a tightly closed container,

away from ignition sources and

incompatibles.

[7][8]

Handling

Use in a well-ventilated area

(fume hood). Avoid contact and

inhalation. Wash hands after

use.

[9][10]

Inhalation First Aid

Move to fresh air, provide

oxygen or artificial respiration if

needed, and get medical help.

[2][7][8]

Skin Contact First Aid

Flush with water for at least 15

minutes, remove contaminated

clothing, and seek medical

attention.

[4][8]

Eye Contact First Aid

Flush with water for at least 15

minutes, remove contact

lenses, and get immediate

medical attention.

[2][8][11]

Ingestion First Aid Do not induce vomiting. Rinse

mouth and drink water if

[5][8]
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conscious. Get immediate

medical attention.

Disposal

Dispose of as hazardous

waste according to all

applicable regulations. Do not

release into the environment.

[1][6]

Experimental Workflow and Safety Protocol
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Preparation & Risk Assessment

Don Personal Protective Equipment (PPE)
- Goggles/Face Shield

- Chemical-Resistant Gloves
- Lab Coat

Chemical Handling in Fume Hood

Experimental Procedure

Collect Waste
- Unused Chemical

- Contaminated Materials
Decontaminate Work Area & Glassware

Dispose of Hazardous Waste
(Follow Institutional Guidelines) Proper PPE Removal & Disposal

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 1-(2-Chloro-6-
hydroxyphenyl)ethanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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